Cas no 307989-43-1 (Methyl 5-amino-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-amino-2-(trifluoromethoxy)benzoate
• CAS No: 307989-43-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD15527345
• CID: 820339
• PubChem ID: 22061155
• Update Time: 2025-06-13

Methyl 5-amino-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(trifluoromethoxy)benzoate
• 5-aMino-2-trifluoroMethoxybenzoic acid Methyl ester
• SCHEMBL654962
• METHYL5-AMINO-2-(TRIFLUOROMETHOXY)BENZOATE
• AKOS016845604
• EN300-10934409
• CS-0367060
• DTXSID20622147
• DB-358756
• 307989-43-1
• F97632
• Benzoic acid, 5-amino-2-(trifluoromethoxy)-, methyl ester

• MDL： MFCD15527345
• Inchi： 1S/C9H8F3NO3/c1-15-8(14)6-4-5(13)2-3-7(6)16-9(10,11)12/h2-4H,13H2,1H3
• InChI Key： MGEYHPSLXLUDAA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-amino-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 5-amino-2-(trifluoromethoxy)benzoate (CAS No. 307989-43-1)

Methyl 5-amino-2-(trifluoromethoxy)benzoate (CAS No. 307989-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzoate ester core substituted with an amino group and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₉H₈F₃NO₃, highlights the presence of fluorine, which is increasingly sought after in modern drug design for its ability to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like Methyl 5-amino-2-(trifluoromethoxy)benzoate has surged, driven by trends in precision medicine and sustainable agriculture. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's reactivity and binding affinity, a topic frequently searched in academic databases and AI-driven platforms. This compound is often explored in the context of catalysis, peptide coupling, and bioconjugation, aligning with the growing focus on green chemistry and efficient synthetic methodologies.

From an industrial perspective, CAS No. 307989-43-1 is valued for its role in producing high-performance materials and active pharmaceutical ingredients (APIs). Its stability under various conditions makes it suitable for scalable manufacturing processes, a key consideration for companies optimizing supply chain resilience. Users frequently search for "synthesis protocols for Methyl 5-amino-2-(trifluoromethoxy)benzoate" or "applications of trifluoromethoxy derivatives," reflecting the compound's relevance in cutting-edge research.

The compound's spectroscopic properties, such as NMR and IR profiles, are well-documented, aiding in quality control and structural verification. Analytical chemists often highlight its distinct mass spectrometry fragmentation patterns, which are crucial for metabolite identification in drug discovery. Additionally, the amino group in the molecule allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening—a technique widely discussed in AI-assisted drug development forums.

Environmental and regulatory aspects of Methyl 5-amino-2-(trifluoromethoxy)benzoate are also of interest. While the compound is not classified as hazardous, its biodegradability and eco-toxicity profiles are under study to align with green chemistry principles. This aligns with searches like "sustainable synthesis of fluorinated benzoates" or "environmental impact of trifluoromethoxy compounds," showcasing the intersection of industrial needs and ecological responsibility.

In summary, Methyl 5-amino-2-(trifluoromethoxy)benzoate (CAS No. 307989-43-1) represents a critical building block in modern chemistry, bridging pharmaceutical innovation and agrochemical advancements. Its multifaceted applications, combined with the rising demand for fluorine-containing scaffolds, ensure its continued prominence in both academic and industrial settings. Future research may focus on optimizing its synthetic routes or expanding its utility in biocatalysis and material science, addressing the evolving needs of science and technology.